2-Ethoxy-4-formylphenyl 3-methylbenzoate
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Description
2-Ethoxy-4-formylphenyl 3-methylbenzoate is a useful research compound. Its molecular formula is C17H16O4 and its molecular weight is 284.311. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
- 2-Ethoxy-4-formylphenyl 3-methylbenzoate is involved in the synthesis of various chemical compounds. For instance, it acts as a precursor in the synthesis of 3-ethoxy-4-ethoxycarbonyl-phenylacetic acid, a key intermediate for the preparation of certain oral hypoglycemic agents like repaglinide (Salman et al., 2002). Additionally, it's utilized in the creation of diversely substituted 2-arylbenzoic acids used as proton shuttles in the arylation of indoles with bromobenzenes, showing superior yield and selectivity for these substrates (Jing-Jing Pi et al., 2018).
Quantum Chemical Studies
- Quantum chemical calculations, including Density Functional Theory (DFT) methods, have been applied to molecules like 2-Methoxy-4-[(3-p-Methylbenzyl-4,5-Dihydro-1H-1,2,4-Trıazol-5-One-4-YL)Azomethine] Phenyl-2-Methylbenzoate, providing insights into their chemical structure and properties. These studies calculate properties like dipole moments, HOMO-LUMO energy, molecular electrostatic potential, and others, offering a deep understanding of the molecule's behavior at a quantum level (Kotan & Yuksek, 2021).
Spectroscopic and Electronic Studies
- The compound has been a subject of comprehensive spectroscopic, electronic, and thermodynamic studies. For instance, the synthesis, antioxidant activity, spectroscopic, electronic, and thermodynamic properties of a molecule based on this compound have been examined, with the characterization involving various spectroscopy techniques and the evaluation of antioxidant activities through different methods. These studies involve the use of DFT for assessing molecular structure and vibrational frequencies, highlighting the compound's potential in fields like antioxidant research (Medetalibeyoglu, 2021).
Properties
IUPAC Name |
(2-ethoxy-4-formylphenyl) 3-methylbenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O4/c1-3-20-16-10-13(11-18)7-8-15(16)21-17(19)14-6-4-5-12(2)9-14/h4-11H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JITQABVXBPNHSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=O)OC(=O)C2=CC=CC(=C2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.